Cas no 1601220-48-7 (3-butoxy-4-iodo-1lambda6-thiolane-1,1-dione)

• Product Name: 3-butoxy-4-iodo-1lambda6-thiolane-1,1-dione
• CAS No: 1601220-48-7
• MF: C₈H₁₅IO₃S
• MW: 318.172374010086
• CID: 5956633
• PubChem ID: 114772094
• Update Time: 2025-06-20

3-butoxy-4-iodo-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-butoxy-4-iodo-1lambda6-thiolane-1,1-dione
• EN300-1133181
• 1601220-48-7

• Inchi： 1S/C8H15IO3S/c1-2-3-4-12-8-6-13(10,11)5-7(8)9/h7-8H,2-6H2,1H3
• InChI Key： MXVSSTSWUHDFCD-UHFFFAOYSA-N
• SMILES： IC1CS(CC1OCCCC)(=O)=O

Computed Properties

• Exact Mass: 317.97866g/mol
• Monoisotopic Mass: 317.97866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-butoxy-4-iodo-1lambda6-thiolane-1,1-dione

Professional Introduction to 3-butoxy-4-iodo-1lambda6-thiolane-1,1-dione (CAS No: 1601220-48-7)

3-butoxy-4-iodo-1lambda6-thiolane-1,1-dione (CAS No: 1601220-48-7) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound, characterized by its unique structural framework, exhibits a blend of functional groups that make it a versatile intermediate in the synthesis of more complex molecules. The presence of both an iodo substituent and a thiolane core provides a rich platform for further chemical modifications, enabling its application in various biochemical and pharmaceutical research endeavors.

The thiolane moiety is particularly noteworthy due to its ability to participate in diverse chemical reactions, including cyclization, oxidation, and reduction processes. These reactions are crucial in the development of novel heterocyclic compounds, which are widely employed in drug design. The iodo group, on the other hand, serves as a valuable handle for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing biaryl structures found in many active pharmaceutical ingredients (APIs). The butoxy group introduces steric and electronic effects that can influence the reactivity and selectivity of the molecule, making it an attractive candidate for fine-tuning the properties of derivatives.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex molecular architectures efficiently. The compound 3-butoxy-4-iodo-1lambda6-thiolane-1,1-dione has been explored as a key intermediate in the synthesis of various pharmacologically relevant scaffolds. For instance, studies have demonstrated its utility in generating thiazole derivatives, which are known for their broad spectrum of biological activities. Thiazole-based compounds have shown promise as antimicrobial agents, anti-inflammatory drugs, and even potential candidates for treating neurological disorders. The ability to modify the thiolane core through strategic functionalization allows chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of these derivatives.

The iodo substituent on the 3-butoxy-4-iodo-1lambda6-thiolane-1,1-dione molecule is particularly significant in modern drug discovery pipelines. Transition-metal-catalyzed cross-coupling reactions have revolutionized organic synthesis by enabling the formation of carbon-carbon bonds under mild conditions. The iodine atom can be readily displaced by various nucleophiles using palladium or nickel catalysts, facilitating the construction of diverse molecular frameworks. This property has been leveraged in the synthesis of complex natural products and drug-like molecules. For example, researchers have utilized this compound to develop novel kinase inhibitors by incorporating aryl or heteroaryl groups through cross-coupling reactions.

Advances in computational chemistry have further enhanced the utility of 3-butoxy-4-iodo-1lambda6-thiolane-1,1-dione as a building block. Molecular modeling studies have provided insights into how different substituents influence the electronic properties and reactivity of the molecule. These predictions have guided experimental efforts, leading to more efficient synthetic routes and higher yields of target compounds. Additionally, computational methods have been used to screen for potential drug candidates derived from this scaffold, identifying molecules with desirable binding affinities and metabolic stability.

The pharmaceutical industry has also recognized the potential of 3-butoxy-4-iodo-1lambda6-thiolane-1,1-dione in developing next-generation therapeutics. Its structural features make it an ideal candidate for generating molecules with enhanced bioavailability and reduced toxicity. For instance, derivatives of this compound have been investigated as potential treatments for cancer due to their ability to modulate key signaling pathways involved in cell proliferation and survival. Preclinical studies have shown promising results in vitro and in vivo, suggesting its therapeutic potential. Furthermore, the compound’s compatibility with green chemistry principles has made it an attractive choice for sustainable drug development efforts.

In conclusion,3-butoxy-4-iodo-1lambda6-thiolane-1,1-dione (CAS No: 1601220-48-7) represents a fascinating compound with significant applications in synthetic chemistry and medicinal chemistry. Its unique structural features and reactivity profile make it a valuable tool for developing novel pharmaceuticals and biochemical probes. As research continues to uncover new synthetic methodologies and biological applications,3-butoxy-4-iodo-1lambda6-thiolane-1,1-dione is poised to remain at the forefront of chemical innovation.